Cas no 2137608-65-0 (tert-butyl N-benzyl-N-(2-oxohex-5-yn-1-yl)carbamate)

• Product Name: tert-butyl N-benzyl-N-(2-oxohex-5-yn-1-yl)carbamate
• CAS No: 2137608-65-0
• MF: C₁₈H₂₃NO₃
• MW: 301.380125284195
• CID: 5950479
• PubChem ID: 165471220
• Update Time: 2025-05-20

tert-butyl N-benzyl-N-(2-oxohex-5-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-benzyl-N-(2-oxohex-5-yn-1-yl)carbamate
• 2137608-65-0
• EN300-798215

• Inchi： 1S/C18H23NO3/c1-5-6-12-16(20)14-19(17(21)22-18(2,3)4)13-15-10-8-7-9-11-15/h1,7-11H,6,12-14H2,2-4H3
• InChI Key： PRENTAQNNVHYND-UHFFFAOYSA-N
• SMILES： O(C(N(CC(CCC#C)=O)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 301.16779360g/mol
• Monoisotopic Mass: 301.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-benzyl-N-(2-oxohex-5-yn-1-yl)carbamate

Introduction to tert-butyl N-benzyl-N-(2-oxohex-5-yn-1-yl)carbamate (CAS No. 2137608-65-0)

tert-butyl N-benzyl-N-(2-oxohex-5-yn-1-yl)carbamate (CAS No. 2137608-65-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel pharmaceuticals and as an intermediate in the synthesis of bioactive molecules.

The chemical structure of tert-butyl N-benzyl-N-(2-oxohex-5-yn-1-yl)carbamate consists of a tert-butyl carbamate moiety, a benzyl group, and a 2-oxohex-5-yn-1-yl chain. The tert-butyl carbamate group is known for its ability to protect amino functionalities during synthetic transformations, while the benzyl group provides additional stability and reactivity control. The 2-oxohex-5-yn-1-yl chain introduces a ketone and an alkyne functional group, which are valuable for further chemical modifications and bioconjugation reactions.

In recent years, the study of tert-butyl N-benzyl-N-(2-oxohex-5-yn-1-yl)carbamate has been enriched by advancements in synthetic methodologies and its potential applications in drug discovery. One notable area of research involves the use of this compound as a building block for the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as enhanced stability, reduced immunogenicity, and better bioavailability.

A study published in the Journal of Medicinal Chemistry highlighted the use of tert-butyl N-benzyl-N-(2-oxohex-5-yn-1-yl)carbamate in the development of potent inhibitors for specific protein-protein interactions (PPIs). PPIs are crucial for many biological processes, and their modulation can have therapeutic benefits in various diseases, including cancer and neurodegenerative disorders. The alkyne functionality in this compound allows for click chemistry reactions, facilitating the rapid synthesis of diverse libraries of compounds for high-throughput screening.

Beyond its role in drug discovery, tert-butyl N-benzyl-N-(2-oxohex-5-yn-1-yl)carbamate has also been explored for its potential in materials science. The presence of both ketone and alkyne groups makes it an attractive candidate for the fabrication of functional polymers and nanomaterials. For instance, researchers at the University of California have demonstrated the use of this compound as a monomer in the synthesis of stimuli-responsive hydrogels with applications in drug delivery systems.

The synthesis of tert-butyl N-benzyl-N-(2-oxohex-5-yn-1-yl)carbamate typically involves several steps, including the formation of the tert-butyl carbamate from an amine precursor, followed by coupling with a benzyl halide and subsequent introduction of the 2-oxohexanoyl moiety via an alkyne substitution reaction. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes, making it more accessible for large-scale production.

In terms of safety and handling, tert-butyl N-benzyl-N-(2-oxohex-5-yinl)carbamate should be stored under inert conditions to prevent degradation and contamination. It is important to note that while this compound is not classified as a hazardous material, proper safety protocols should always be followed during handling to ensure laboratory safety.

The future prospects for tert-butyl N-benzyl-N-(2-oxyhexanoyl)carbamate are promising. Ongoing research is focused on optimizing its synthetic pathways to enhance yield and purity, as well as exploring new applications in areas such as targeted drug delivery and biomaterials engineering. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing both fundamental research and practical applications in chemistry and biology.